Cas no 2580225-81-4 (3-{(benzyloxy)carbonylamino}-4-fluoro-1-benzothiophene-2-carboxylic acid)

• Product Name: 3-{(benzyloxy)carbonylamino}-4-fluoro-1-benzothiophene-2-carboxylic acid
• CAS No: 2580225-81-4
• MF: C₁₇H₁₂FNO₄S
• MW: 345.344886779785
• CID: 5661084
• PubChem ID: 165893548
• Update Time: 2025-06-11

3-{(benzyloxy)carbonylamino}-4-fluoro-1-benzothiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{[(benzyloxy)carbonyl]amino}-4-fluoro-1-benzothiophene-2-carboxylic acid
• 2580225-81-4
• EN300-27723958
• 3-{(benzyloxy)carbonylamino}-4-fluoro-1-benzothiophene-2-carboxylic acid

• Inchi： 1S/C17H12FNO4S/c18-11-7-4-8-12-13(11)14(15(24-12)16(20)21)19-17(22)23-9-10-5-2-1-3-6-10/h1-8H,9H2,(H,19,22)(H,20,21)
• InChI Key： UWXUXOKIKYHNLB-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C2C(=CC=CC1=2)F)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 345.04710720g/mol
• Monoisotopic Mass: 345.04710720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 104Ų

Additional information on 3-{(benzyloxy)carbonylamino}-4-fluoro-1-benzothiophene-2-carboxylic acid

Comprehensive Overview of 3-{(benzyloxy)carbonylamino}-4-fluoro-1-benzothiophene-2-carboxylic acid (CAS No. 2580225-81-4)

3-{(benzyloxy)carbonylamino}-4-fluoro-1-benzothiophene-2-carboxylic acid (CAS No. 2580225-81-4) is a fluorinated benzothiophene derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its benzyloxycarbonylamino and carboxylic acid functional groups, has garnered attention due to its unique structural features and versatile applications. Researchers are increasingly exploring its role in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. The presence of the fluoro substituent enhances its metabolic stability, making it a valuable scaffold for bioactive molecule design.

The synthesis and characterization of 3-{(benzyloxy)carbonylamino}-4-fluoro-1-benzothiophene-2-carboxylic acid involve advanced organic chemistry techniques, including palladium-catalyzed cross-coupling reactions and protective group strategies. Its CAS No. 2580225-81-4 serves as a unique identifier in chemical databases, facilitating global collaboration among scientists. Recent studies highlight its potential in addressing antibiotic resistance, a pressing global health concern. By targeting bacterial enzymes, this compound could contribute to the development of next-generation antimicrobial agents, aligning with the growing demand for novel therapeutics.

In the context of green chemistry, 3-{(benzyloxy)carbonylamino}-4-fluoro-1-benzothiophene-2-carboxylic acid has been evaluated for its environmental impact. Researchers are optimizing synthetic routes to minimize waste and energy consumption, reflecting the industry's shift toward sustainable practices. Additionally, its benzothiophene core is being investigated for applications in material science, such as organic semiconductors and photovoltaic devices. This dual utility in life sciences and advanced materials underscores its interdisciplinary relevance.

From a commercial perspective, the demand for fluorinated heterocycles like 3-{(benzyloxy)carbonylamino}-4-fluoro-1-benzothiophene-2-carboxylic acid is rising, driven by their efficacy in drug design. Pharmaceutical companies are leveraging computational tools, such as AI-driven molecular modeling, to predict its interactions with biological targets. This approach accelerates the identification of lead compounds, reducing development timelines and costs. Furthermore, the compound's carboxylic acid moiety offers opportunities for derivatization, enabling the creation of prodrugs or conjugates with improved bioavailability.

Analytical techniques like HPLC, NMR, and mass spectrometry are critical for quality control and structural elucidation of CAS No. 2580225-81-4. Regulatory compliance, including REACH and GMP standards, ensures its safe handling and application in research. As the scientific community explores its mechanistic pathways, publications featuring this compound are increasingly cited, reinforcing its importance in peer-reviewed literature. Future directions may include its integration into precision medicine platforms, where tailored therapies address individual patient needs.

In summary, 3-{(benzyloxy)carbonylamino}-4-fluoro-1-benzothiophene-2-carboxylic acid (CAS No. 2580225-81-4) represents a promising candidate for diverse scientific endeavors. Its structural complexity, combined with emerging technologies like machine learning and high-throughput screening, positions it at the forefront of innovation. Whether in drug development, sustainable chemistry, or advanced materials, this compound exemplifies the convergence of tradition and cutting-edge science.